Cas no 2167699-76-3 (methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate)
2167699-76-3 structure
Product Name:methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate
CAS No:2167699-76-3
MF:C7H8ClNO4S
MW:237.660719871521
CID:5872696
PubChem ID:165571403
Update Time:2024-01-01
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate
- EN300-658793
- 2167699-76-3
-
- Inchi: 1S/C7H8ClNO4S/c1-4-5(7(10)13-2)3-9-6(4)14(8,11)12/h3,9H,1-2H3
- InChI Key: KPWDHQSXJIKLKZ-UHFFFAOYSA-N
- SMILES: ClS(C1=C(C)C(C(=O)OC)=CN1)(=O)=O
Computed Properties
- Exact Mass: 236.9862566g/mol
- Monoisotopic Mass: 236.9862566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 84.6Ų
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658793-0.05g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 0.05g |
$1056.0 | 2023-06-04 | ||
| Enamine | EN300-658793-0.1g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 0.1g |
$1106.0 | 2023-06-04 | ||
| Enamine | EN300-658793-0.25g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 0.25g |
$1156.0 | 2023-06-04 | ||
| Enamine | EN300-658793-0.5g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 0.5g |
$1207.0 | 2023-06-04 | ||
| Enamine | EN300-658793-1.0g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 1g |
$1256.0 | 2023-06-04 | ||
| Enamine | EN300-658793-2.5g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 2.5g |
$2464.0 | 2023-06-04 | ||
| Enamine | EN300-658793-5.0g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 5g |
$3645.0 | 2023-06-04 | ||
| Enamine | EN300-658793-10.0g |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate |
2167699-76-3 | 10g |
$5405.0 | 2023-06-04 |
methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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